16-(2-Phenylethylamino)-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-8,15-dione 16-(2-Phenylethylamino)-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-8,15-dione BRD7389 is an inducer of insulin expression in pancreatic α-​cells.
Brand Name: Vulcanchem
CAS No.: 376382-11-5
VCID: VC0521991
InChI: InChI=1S/C24H18N2O2/c27-23-17-10-5-4-9-16(17)21-20-18(23)11-6-12-19(20)26-24(28)22(21)25-14-13-15-7-2-1-3-8-15/h1-12,25H,13-14H2,(H,26,28)
SMILES: C1=CC=C(C=C1)CCNC2=C3C4=CC=CC=C4C(=O)C5=C3C(=CC=C5)NC2=O
Molecular Formula: C24H18N2O2
Molecular Weight: 366.4 g/mol

16-(2-Phenylethylamino)-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-8,15-dione

CAS No.: 376382-11-5

Inhibitors

VCID: VC0521991

Molecular Formula: C24H18N2O2

Molecular Weight: 366.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

16-(2-Phenylethylamino)-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-8,15-dione - 376382-11-5

CAS No. 376382-11-5
Product Name 16-(2-Phenylethylamino)-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-8,15-dione
Molecular Formula C24H18N2O2
Molecular Weight 366.4 g/mol
IUPAC Name 16-(2-phenylethylamino)-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-8,15-dione
Standard InChI InChI=1S/C24H18N2O2/c27-23-17-10-5-4-9-16(17)21-20-18(23)11-6-12-19(20)26-24(28)22(21)25-14-13-15-7-2-1-3-8-15/h1-12,25H,13-14H2,(H,26,28)
Standard InChIKey XASCINRGTHLHGM-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CCNC2=C3C4=CC=CC=C4C(=O)C5=C3C(=CC=C5)NC2=O
Canonical SMILES C1=CC=C(C=C1)CCNC2=C3C4=CC=CC=C4C(=O)C5=C3C(=CC=C5)NC2=O
Appearance Solid powder
Description BRD7389 is an inducer of insulin expression in pancreatic α-​cells.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms BRD 7389
BRD-7389
BRD7389
Reference 1: Theodosakis N, Micevic G, Langdon CG, Ventura A, Means R, Stern DF, Bosenberg MW. p90RSK Blockade Inhibits Dual BRAF and MEK Inhibitor-Resistant Melanoma by Targeting Protein Synthesis. J Invest Dermatol. 2017 Oct;137(10):2187-2196. doi: 10.1016/j.jid.2016.12.033. Epub 2017 Jun 7. PubMed PMID: 28599981.
2: Zhao H, Martin TA, Davies EL, Ruge F, Yu H, Zhang Y, Teng XU, Jiang WG. The Clinical Implications of RSK1-3 in Human Breast Cancer. Anticancer Res. 2016 Mar;36(3):1267-74. PubMed PMID: 26977024.
3: Choudhary A, Hu He K, Mertins P, Udeshi ND, Dančík V, Fomina-Yadlin D, Kubicek S, Clemons PA, Schreiber SL, Carr SA, Wagner BK. Quantitative-proteomic comparison of alpha and Beta cells to uncover novel targets for lineage reprogramming. PLoS One. 2014 Apr 23;9(4):e95194. doi: 10.1371/journal.pone.0095194. eCollection 2014. PubMed PMID: 24759943; PubMed Central PMCID: PMC3997365.
4: Park YS, Cho NJ. EGFR and PKC are involved in the activation of ERK1/2 and p90 RSK and the subsequent proliferation of SNU-407 colon cancer cells by muscarinic acetylcholine receptors. Mol Cell Biochem. 2012 Nov;370(1-2):191-8. doi: 10.1007/s11010-012-1410-z. Epub 2012 Aug 3. PubMed PMID: 22865467.
5: Fomina-Yadlin D, Kubicek S, Walpita D, Dancik V, Hecksher-Sørensen J, Bittker JA, Sharifnia T, Shamji A, Clemons PA, Wagner BK, Schreiber SL. Small-molecule inducers of insulin expression in pancreatic alpha-cells. Proc Natl Acad Sci U S A. 2010 Aug 24;107(34):15099-104. doi: 10.1073/pnas.1010018107. Epub 2010 Aug 9. PubMed PMID: 20696901; PubMed Central PMCID: PMC2930573.
PubChem Compound 1080352
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator